Cas no 33313-11-0 (1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-)

33313-11-0 structure
Product name:1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
- 5-hexadecylsulfanyl-1,3,4-thiadiazol-2-amine
- 33313-11-0
- 1,3,4-Thiadiazol-2-amine, 5-(hexadecylthio)-
- 2-AMINO-5-HEXADECYLTHIO-1,3,4-THIADIAZOLE
- AKOS024429150
- 5-(Hexadecylsulfanyl)-1,3,4-thiadiazol-2-amine #
- QNFGKXBPIUMFMH-UHFFFAOYSA-N
- DTXSID10336827
- SCHEMBL10559488
-
- Inchi: InChI=1S/C18H35N3S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-21-20-17(19)23-18/h2-16H2,1H3,(H2,19,20)
- InChI Key: QNFGKXBPIUMFMH-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCSC1=NN=C(S1)N
Computed Properties
- Exact Mass: 357.22724048g/mol
- Monoisotopic Mass: 357.22724048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 105Ų
1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Related Literature
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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